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Compound of Interest

Compound Name: BAY-184

Cat. No.: B15543705 Get Quote

Ceralasertib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability of Ceralasertib in solution. Below you

will find troubleshooting guides and frequently asked questions to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Ceralasertib?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of Ceralasertib.[1][2][3] It is also soluble in ethanol and dimethylformamide

(DMF).[4][5] For aqueous buffers, it is sparingly soluble; it is recommended to first dissolve

Ceralasertib in a minimal amount of ethanol before diluting with the aqueous buffer of choice.[4]

Q2: What is the maximum concentration I can achieve in DMSO?

A2: The solubility of Ceralasertib in DMSO is reported to be between 70 mg/mL and 125

mg/mL.[1][6] It is often noted that using fresh, anhydrous DMSO and ultrasonic assistance can

improve solubility.[1][2] Moisture-absorbing DMSO can reduce solubility.[2]

Q3: How should I store the solid Ceralasertib compound?

A3: Solid Ceralasertib should be stored at -20°C for long-term stability, with some sources

indicating stability for at least 3 to 4 years at this temperature.[1][2][4][5] Storage at 4°C is also
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possible for shorter periods, typically up to 2 years.[1]

Q4: What are the recommended storage conditions for Ceralasertib stock solutions?

A4: For optimal stability, Ceralasertib stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C, where they are reported to be stable for at least one

year.[1][2] Storage at -20°C is also an option, with a recommended maximum storage period of

6 months.[1][2] It is not recommended to store aqueous solutions for more than one day.[4]

Troubleshooting Guide
Issue: My Ceralasertib solution appears cloudy or has precipitated.

Possible Cause 1: Solvent Quality. The use of old or hydrated DMSO can significantly

reduce the solubility of Ceralasertib.[2]

Solution: Always use fresh, anhydrous DMSO to prepare your stock solutions.

Possible Cause 2: Concentration Exceeds Solubility. You may be attempting to prepare a

solution at a concentration higher than the solubility limit in the chosen solvent.

Solution: Refer to the solubility data tables below. Gentle warming and sonication may

help to dissolve the compound, but if precipitation persists, the solution is likely

supersaturated.[1]

Possible Cause 3: Improper Storage. Storing aqueous dilutions for extended periods can

lead to precipitation.

Solution: Prepare fresh aqueous dilutions for each experiment and do not store them for

more than one day.[4]

Issue: I am observing inconsistent results in my cell-based assays.

Possible Cause 1: Compound Degradation. Repeated freeze-thaw cycles can degrade

Ceralasertib, leading to a decrease in its effective concentration and activity.

Solution: Aliquot your stock solution into single-use volumes before freezing to minimize

the number of freeze-thaw cycles.[1]
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Possible Cause 2: Inaccurate Pipetting of Viscous DMSO Stock. High-concentration DMSO

stock solutions can be viscous, leading to pipetting errors and inconsistent final

concentrations in your assays.

Solution: Use positive displacement pipettes or reverse pipetting techniques for accurate

handling of viscous DMSO stocks. Ensure the stock solution is fully equilibrated to room

temperature before use.

Data & Protocols
Solubility Data
The following table summarizes the reported solubility of Ceralasertib in various solvents.

Solvent Concentration Notes Source

DMSO
70 mg/mL (169.69

mM)

Ultrasonic assistance

may be needed.
[1]

DMSO 83 mg/mL (201.2 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[2]

DMSO
125 mg/mL (303.02

mM)

Ultrasonic assistance

may be needed.
[6]

Ethanol 30 mg/mL [5]

DMF 30 mg/mL [5]

Ethanol:PBS (pH 7.2)

(1:5)
0.16 mg/mL

First dissolve in

ethanol, then dilute

with PBS.

[4][5]

Storage and Stability Summary
This table provides a guide to the recommended storage conditions for Ceralasertib.
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Form
Storage
Temperature

Duration Source

Solid Powder -20°C ≥ 4 years [4][5]

Solid Powder 4°C 2 years [1]

In Solvent -80°C 1 year [1][2]

In Solvent -20°C 6 months [1][2]

Experimental Protocol: Assessing Ceralasertib Solution
Stability
While specific degradation kinetics for Ceralasertib are not readily available in the public

domain, researchers can assess the stability of their own Ceralasertib solutions using a

standard experimental workflow. This protocol outlines a general approach using High-

Performance Liquid Chromatography (HPLC).

Objective: To determine the stability of a Ceralasertib stock solution in DMSO over time under

various storage conditions.

Materials:

Ceralasertib powder

Anhydrous DMSO (HPLC grade)

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid)

Calibrated analytical balance and volumetric flasks

Methodology:

Stock Solution Preparation:
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Accurately weigh Ceralasertib powder and dissolve it in anhydrous DMSO to a final

concentration of 10 mM.

Ensure complete dissolution, using sonication if necessary.

This is your Time 0 (T0) sample.

Sample Aliquoting and Storage:

Aliquot the stock solution into multiple amber vials to minimize light exposure and create

single-use samples for each time point and condition.

Divide the aliquots into the following storage conditions:

-80°C (control)

-20°C

4°C

Room Temperature (RT)

Freeze-Thaw Cycles: Subject a set of aliquots stored at -20°C to repeated freeze-thaw

cycles (e.g., thaw at RT for 30 minutes, then refreeze for at least 1 hour).

Time Points:

Analyze samples at designated time points. Suggested time points:

T0 (immediately after preparation)

Day 1, Day 3, Day 7, Day 14, Day 30, Day 60, etc.

For the freeze-thaw study, analyze after 1, 3, 5, and 10 cycles.

HPLC Analysis:

At each time point, retrieve one aliquot from each storage condition.
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Prepare a standard curve of Ceralasertib in DMSO at known concentrations.

Dilute the test samples and standards to an appropriate concentration for HPLC analysis.

Inject the samples onto the HPLC system.

Monitor the elution profile using a UV detector at a wavelength where Ceralasertib has

maximum absorbance (e.g., 273 nm or 326 nm).[4]

Record the peak area of the parent Ceralasertib compound. Note the appearance of any

new peaks, which may indicate degradation products.

Data Analysis:

Use the standard curve to calculate the concentration of Ceralasertib remaining in each

sample at each time point.

Express the stability as a percentage of the initial (T0) concentration.

Plot the percentage of remaining Ceralasertib against time for each storage condition.

Visualizations
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Experimental workflow for assessing Ceralasertib stability.
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Ceralasertib inhibits the ATR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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